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Compound of Interest

Compound Name: 2-Chloro-5-iodopyrimidine

Cat. No.: B183918

Essential Safety and Handling Guide for 2-Chloro-5-
lodopyrimidine

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-5-iodopyrimidine (CAS No. 32779-38-7). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical Properties and Hazards
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Property Value Reference
CAS Number 32779-38-7 [11[2]
Molecular Formula C4H2CIIN2 [2]
Molecular Weight 240.43 g/mol [2]
Appearance Solid

Purity >98% [2]

Storage Temperature

4°C, protect from light

[2]

Signal Word

Warning

[1]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious [1]

eye irritation

Operational Plan: Step-by-Step Handling

Procedures

This section outlines the procedural workflow for handling 2-Chloro-5-iodopyrimidine from

receipt to disposal.

1. Receiving and Inspection:

quantity).

Ensure the container is tightly sealed.

2. Preparation and Engineering Controls:

preferably within a chemical fume hood.[3]

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the label information matches the order details (Chemical Name, CAS Number,

All handling of 2-Chloro-5-iodopyrimidine should be conducted in a well-ventilated area,
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Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.

Before starting work, ensure all necessary Personal Protective Equipment (PPE) is available
and in good condition.

. Personal Protective Equipment (PPE):
Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]
Hand Protection: Wear chemical-impermeable gloves.[3]
Skin and Body Protection: Wear a lab coat or protective clothing to prevent skin contact.[3][5]

Respiratory Protection: If dust or aerosols are generated and ventilation is inadequate, use a
NIOSH-approved respirator.[4]

. Weighing and Aliquoting:

Perform these tasks in a designated area within the chemical fume hood to minimize dust
formation.[3]

Use non-sparking tools.[3]
Keep the container tightly closed when not in use.[5][6]
. Dissolving and Reactions:
When dissolving the solid, add it slowly to the solvent to avoid splashing.
If heating is required, use a well-controlled heating mantle or water bath.
. Storage:
Store the container in a dry, cool, and well-ventilated place.[3]
Keep the container tightly closed to prevent moisture and air sensitivity.[5][6]

Store away from incompatible materials such as strong oxidizing agents.
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7. Spill Management:

¢ In case of a spill, evacuate personnel from the immediate area.[3]

e Avoid dust formation.[3]

o Wear appropriate PPE, including respiratory protection.

o Sweep up the spilled solid and place it into a suitable, closed container for disposal.[6]

o Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Emergency First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][3]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[1][3] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get
medical advice.[1]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove
contact lenses if present and easy to do. Continue rinsing and consult a doctor immediately.

[1]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan

» Waste Collection: All waste materials contaminated with 2-Chloro-5-iodopyrimidine,
including empty containers, disposable gloves, and contaminated labware, should be
collected in a designated, labeled, and sealed hazardous waste container.

» Disposal Method: Dispose of the chemical waste at an approved waste disposal plant in
accordance with local, state, and federal regulations.[5][6] Do not dispose of it down the
drain.
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Handling Workflow Diagram

Workflow for Handling 2-Chloro-5-iodopyrimidine
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Caption: Logical workflow for the safe handling of 2-Chloro-5-iodopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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